Cas no 86961-08-2 (Propanoic acid, 3-(acetylthio)-2-methyl-, methyl ester, (S)-)

• Product Name: Propanoic acid, 3-(acetylthio)-2-methyl-, methyl ester, (S)-
• CAS No: 86961-08-2
• MF: C₇H₁₂O₃S
• MW: 176.233381271362
• CID: 660030
• PubChem ID: 13230905
• Update Time: 2025-04-19

Propanoic acid, 3-(acetylthio)-2-methyl-, methyl ester, (S)- Chemical and Physical Properties

Names and Identifiers

• Propanoic acid, 3-(acetylthio)-2-methyl-, methyl ester, (S)-
• methyl (s)-b-acetylmercaptoisobutyrate
• DTXSID60530479
• Methyl (2S)-3-(acetylsulfanyl)-2-methylpropanoate
• 86961-08-2
• SCHEMBL11003404

• Inchi： 1S/C7H12O3S/c1-5(7(9)10-3)4-11-6(2)8/h5H,4H2,1-3H3/t5-/m1/s1
• InChI Key： ODXYWRPJDYJIPT-RXMQYKEDSA-N
• SMILES： S(C(C)=O)C[C@H](C(=O)OC)C

Computed Properties

• Exact Mass: 176.05071541g/mol
• Monoisotopic Mass: 176.05071541g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 68.7Ų